Cas no 2680769-11-1 (tert-butyl N-[2-(5-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate)

• Product name: tert-butyl N-[2-(5-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate
• CAS No: 2680769-11-1
• MF: C₁₆H₁₉FN₂O₃
• MW: 306.332067728043
• CID: 6197978
• PubChem ID: 165924965

tert-butyl N-[2-(5-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(5-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate
• 2680769-11-1
• EN300-28291483

• Inchi： 1S/C16H19FN2O3/c1-16(2,3)22-15(21)19(4)9-14(20)12-8-18-13-6-5-10(17)7-11(12)13/h5-8,18H,9H2,1-4H3
• InChI Key： WRAJMCWEOBGKDX-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)C(CN(C)C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 306.13797063g/mol
• Monoisotopic Mass: 306.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.4Ų
• XLogP3: 2.7

Additional information on tert-butyl N-[2-(5-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate

Comprehensive Guide to tert-butyl N-[2-(5-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate (CAS No. 2680769-11-1)

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-[2-(5-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate (CAS No. 2680769-11-1) has emerged as a compound of significant interest. This molecule, characterized by its indole core and carbamate functional group, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers and industry professionals are increasingly exploring its properties, synthesis methods, and biological activities, making it a hot topic in scientific discussions.

The tert-butyl N-[2-(5-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate structure features a 5-fluoroindole moiety, which is known for its role in modulating biological activity. The presence of the fluoro substituent enhances the compound's stability and bioavailability, making it a valuable scaffold for designing new therapeutic agents. Additionally, the tert-butyl carbamate group provides protection for reactive functional groups during synthetic processes, a technique commonly employed in multi-step organic syntheses.

One of the key reasons behind the growing interest in CAS No. 2680769-11-1 is its potential application in central nervous system (CNS) drug development. The indole nucleus is a privileged structure in medicinal chemistry, found in many FDA-approved drugs targeting neurological disorders. Recent studies have investigated the compound's interactions with serotonin receptors, sparking discussions about its possible use in mood disorder treatments. This aligns with current healthcare trends focusing on mental health solutions.

From a synthetic chemistry perspective, tert-butyl N-[2-(5-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate serves as an important intermediate in organic synthesis. Its robust structure allows for various chemical modifications, enabling researchers to create diverse molecular libraries for high-throughput screening. The compound's stability under different reaction conditions makes it particularly valuable for combinatorial chemistry approaches, which are crucial in modern drug discovery pipelines.

The pharmaceutical industry has shown particular interest in 5-fluoroindole derivatives like this compound due to their enhanced pharmacokinetic properties. The fluoro atom not only influences the molecule's electronic properties but also improves its metabolic stability, addressing one of the major challenges in drug development. These characteristics make CAS No. 2680769-11-1 a promising candidate for further investigation in preclinical studies.

Recent advancements in analytical techniques have enabled more detailed studies of tert-butyl N-[2-(5-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry analyses have provided valuable insights into its structural features and purity profile. These analytical methods are crucial for quality control in pharmaceutical manufacturing, ensuring the compound meets the stringent requirements for research and development purposes.

Environmental considerations in chemical synthesis have brought attention to the green chemistry aspects of producing N-methylcarbamate derivatives. Researchers are exploring more sustainable routes to synthesize tert-butyl N-[2-(5-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate, focusing on atom economy and reduced waste generation. These efforts align with the global push toward environmentally friendly pharmaceutical production processes.

The commercial availability of CAS No. 2680769-11-1 has increased in recent years, reflecting its growing importance in chemical research. Several specialty chemical suppliers now offer this compound in various quantities, catering to the needs of academic laboratories and industrial research facilities. The pricing and purity specifications vary among suppliers, prompting researchers to carefully evaluate their sourcing options based on experimental requirements.

Looking toward the future, tert-butyl N-[2-(5-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate is expected to play a significant role in the development of novel therapeutic agents. Its structural versatility allows for the exploration of various biological targets, while its favorable physicochemical properties address many of the challenges faced in drug design. As research continues, we anticipate seeing more publications and patents featuring this intriguing compound.

For researchers working with 5-fluoroindole-containing compounds, proper handling and storage of tert-butyl N-[2-(5-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate are essential. While not classified as hazardous, standard laboratory safety protocols should be followed when handling this chemical. Storage under inert atmosphere at low temperatures is recommended to maintain its stability over extended periods.

The intellectual property landscape surrounding CAS No. 2680769-11-1 is evolving, with several patents disclosing its use as an intermediate in various synthetic routes. Pharmaceutical companies are actively investigating its potential in proprietary drug development programs, highlighting its commercial significance. This patent activity underscores the compound's value in contemporary medicinal chemistry research.

Academic interest in N-methylcarbamate-protected indole derivatives has led to numerous publications exploring the reactivity and applications of tert-butyl N-[2-(5-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate. These studies contribute to a growing body of knowledge that helps researchers understand structure-activity relationships and optimize synthetic methodologies. The compound's popularity in scientific literature reflects its utility as a versatile building block in organic synthesis.

In conclusion, tert-butyl N-[2-(5-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate (CAS No. 2680769-11-1) represents an important compound at the intersection of organic chemistry and pharmaceutical research. Its unique structural features, combined with promising biological activity, make it a valuable tool for drug discovery efforts. As scientific understanding of this molecule deepens, its applications are likely to expand, potentially leading to breakthroughs in medicinal chemistry and therapeutic development.